5-Fluoro-1-benzofuran-4-carboxylic acid

• IUPAC Name: 5-fluoro-1-benzofuran-4-carboxylic acid
• InChI: InChI=1S/C9H5FO3/c10-6-1-2-7-5(3-4-13-7)8(6)9(11)12/h1-4H,(H,11,12)
• InChI Key: XOPTVRRITNEBNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1OC=C2)C(=O)O)F
• Molecular Formula: C9H5FO3
• Molecular Weight: 180.13 g/mol

Description

5-Fluoro-1-benzofuran-4-carboxylic acid is a benzofuran derivative. Benzofuran compounds are ubiquitous in nature and have been found to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

The synthesis of benzofuran derivatives often involves strategies like the one-pot etherification and dehydrative cyclization of o-hydroxyacetophenones under basic conditions. Other strategies include the dehydrative cyclization of o-hydroxybenzyl ketones or R-(phenoxy)alkyl ketones, and the cyclization of aryl acetylenes using transition-metal catalysis.

Molecular Structure Analysis

The molecular structure of this compound includes a benzofuran ring with a fluorine atom at the 5-position and a carboxylic acid group at the 4-position.

Chemical Reactions Analysis

Benzofuran derivatives exhibit significant activity including antifungal, antiprotozoal, antitubercular, anti-inflammatory, anticonvulsant, anticancer, antiHIV, analgesic, antiparasitic, antihyperlipidemic, antioxidant, antidiabetic, antihypertensive, antiplasmodial, anti-Alzheimer’s, vasodilating and more.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. Its molecular weight is 180.14. The compound’s IUPAC name is 5-fluorobenzofuran-4-carboxylic acid.

Scientific Research Applications

Analytical Chemistry Applications

One study discussed the design of a fluorogenic reagent for carboxylic acids, utilizing a benzofurazan structure which showed superior properties for the detection of carboxylic acids, including sensitivity and avoidance of interfering peaks derived from the reagent itself or degradation products in chromatography (Uchiyama, Santa, & Imai, 2001).

Synthetic Methodology and Chemical Engineering

The synthesis of mono- and difluoronaphthoic acids was described, where the fluorinated versions of naphthoic acids, related structurally to benzofuran derivatives, were synthesized via electrophilic fluorination and other methods. These compounds are of interest due to their applications in developing biologically active compounds (Tagat et al., 2002).

Drug Delivery Systems

Metal–organic frameworks (MOFs) with pharmaceutical ingredient linkers have been studied for their potential as drug carriers. For example, MOFs capable of encapsulating and releasing 5-fluorouracil, a chemotherapeutic agent, have been developed, demonstrating the influence of pH and temperature on drug release behavior (Li et al., 2016).

Cancer Research

In the realm of cancer research, the photocatalytic oxidation of 5-fluorouracil via UV/TiO2 in aqueous environments has been investigated, showcasing a method to remove cytostatic drugs from water, which is crucial for reducing environmental contamination by pharmaceuticals (Lin & Lin, 2014).

Mechanism of Action

Target of Action

Benzofuran compounds, in general, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . The specific targets can vary depending on the exact structure and functional groups of the benzofuran compound.

Mode of Action

For instance, some benzofuran derivatives have been found to inhibit cell growth in different types of cancer cells . The presence of a halogen or hydroxyl group at the 4-position of the benzofuran ring has been associated with good antimicrobial activity .

Biochemical Pathways

For example, some benzofuran derivatives have been found to exhibit anti-tumor activity, suggesting they may interact with pathways involved in cell proliferation and apoptosis .

Result of Action

Some benzofuran derivatives have been found to have significant cell growth inhibitory effects in different types of cancer cells .

Safety and Hazards

Safety information for 5-Fluoro-1-benzofuran-4-carboxylic acid indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust and contact with skin and eyes, and wearing protective clothing, gloves, safety glasses, and a dust respirator.

Future Directions

Benzofuran and its derivatives have attracted considerable attention due to their wide range of biological and pharmacological applications. They are found to be suitable structures for the discovery of new drugs. Therefore, there is a need to collect the latest information in this promising area to pave the way for future research.